Cas no 833483-50-4 (3-Pyridinecarboxamide, N-(1-acetyl-4-piperidinyl)-2-chloro-5-fluoro-)

• Product Name: 3-Pyridinecarboxamide, N-(1-acetyl-4-piperidinyl)-2-chloro-5-fluoro-
• CAS No: 833483-50-4
• MF: C₁₃H₁₅ClFN₃O₂
• MW: 299.728505373001
• CID: 672288
• PubChem ID: 59984454
• Update Time: 2025-04-19

3-Pyridinecarboxamide, N-(1-acetyl-4-piperidinyl)-2-chloro-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-(1-acetyl-4-piperidinyl)-2-chloro-5-fluoro-
• N-(1-acetylpiperidin-4-yl)-2-chloro-5-fluoropyridine-3-carboxamide
• SCHEMBL5747378
• DTXSID60733403
• N-(1-Acetyl-piperidin-4-yl)-2-chloro-5-fluoro-nicotinamide
• 833483-50-4
• RANRKKHVEYUIOE-UHFFFAOYSA-N

• Inchi： 1S/C13H15ClFN3O2/c1-8(19)18-4-2-10(3-5-18)17-13(20)11-6-9(15)7-16-12(11)14/h6-7,10H,2-5H2,1H3,(H,17,20)
• InChI Key： RANRKKHVEYUIOE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)F)C(NC1CCN(C(C)=O)CC1)=O

Computed Properties

• Exact Mass: 299.0836826g/mol
• Monoisotopic Mass: 299.0836826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.3Ų